Cas no 57267-91-1 (Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]-)

Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]- structure
57267-91-1 structure
Product Name:Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]-
CAS No:57267-91-1
MF:C14H11Br3O
MW:434.948541879654
CID:345946
PubChem ID:70636964
Update Time:2025-04-19

Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]-
    • 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]benzene
    • DTXSID00742574
    • 57267-91-1
    • SCHEMBL11699890
    • Inchi: 1S/C14H11Br3O/c1-9-2-4-10(5-3-9)8-18-14-12(16)6-11(15)7-13(14)17/h2-7H,8H2,1H3
    • InChI Key: ZPKCZOHGDJHNSP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC1C=CC(C)=CC=1)Br)Br

Computed Properties

  • Exact Mass: 431.83593
  • Monoisotopic Mass: 431.83600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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